Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate
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Overview
Description
Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate, also known as BADH, is a phosphoric acid derivative that has been extensively studied for its potential applications in scientific research. BADH is a unique compound due to its ability to form stable complexes with metal ions, making it a valuable tool for a variety of research applications.
Mechanism Of Action
The mechanism of action of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate is related to its ability to form stable complexes with metal ions. When Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate is added to a solution containing metal ions, it forms a complex with the metal ions, which can then be isolated and analyzed. The stability of the complex is dependent on the nature of the metal ion and the pH of the solution.
Biochemical And Physiological Effects
Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic, making it a safe compound to use in scientific research.
Advantages And Limitations For Lab Experiments
One of the main advantages of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate is its ability to form stable complexes with metal ions, which makes it a valuable tool for the detection and quantification of metal ions in biological samples. However, one limitation of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate is its low solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for the study of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate. One potential application is in the development of new materials, such as polymers and nanoparticles, that incorporate Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate as a chelating agent. Another potential direction is the use of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate in the development of new analytical techniques for the detection and quantification of metal ions in biological samples. Additionally, further studies are needed to explore the biochemical and physiological effects of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate and its potential applications in medical research.
Synthesis Methods
The synthesis of Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate is a complex process that involves several steps. The first step is the reaction of 5-amino-1,1-dimethylhexane with phosphorus oxychloride to form the corresponding phosphoramide. The phosphoramide is then reacted with hydrogen chloride to obtain the desired product, Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate.
Scientific Research Applications
Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate has been extensively studied for its potential applications in a variety of scientific research fields. It has been used as a chelating agent to form stable complexes with metal ions, which has led to its use in analytical chemistry for the detection and quantification of metal ions in biological samples. Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate has also been used in the development of new materials, such as polymers and nanoparticles, due to its ability to form stable complexes with metal ions.
properties
CAS RN |
18864-27-2 |
---|---|
Product Name |
Bis[5-amino-1,1-dimethylhexyl] hydrogen phosphate |
Molecular Formula |
C16H37N2O4P |
Molecular Weight |
352.45 g/mol |
IUPAC Name |
bis(6-amino-2-methylheptan-2-yl) hydrogen phosphate |
InChI |
InChI=1S/C16H37N2O4P/c1-13(17)9-7-11-15(3,4)21-23(19,20)22-16(5,6)12-8-10-14(2)18/h13-14H,7-12,17-18H2,1-6H3,(H,19,20) |
InChI Key |
TXYNAKWXMMCIKR-UHFFFAOYSA-N |
SMILES |
CC(CCCC(C)(C)OP(=O)(O)OC(C)(C)CCCC(C)N)N |
Canonical SMILES |
CC(CCCC(C)(C)OP(=O)(O)OC(C)(C)CCCC(C)N)N |
Other CAS RN |
18864-27-2 |
Origin of Product |
United States |
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